BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Diphenylsilanediol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diphenylsilanediol

Cat. No.: B146891

Essential Safety and Handling Guide for
Diphenylsilanediol

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Diphenylsilanediol. Adherence to
these protocols is essential for ensuring personal safety and minimizing environmental impact.

Chemical Overview: Diphenylsilanediol is a flammable solid, appearing as a white powder,
that can cause skin, eye, and respiratory irritation.[1][2] It may also lead to central nervous
system depression if ingested or inhaled in large amounts.[1] The toxicological properties have
not been fully investigated, warranting cautious handling at all times.[1]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of
Diphenylsilanediol.
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Property Value Reference

CAS Number 947-42-2 [2]

Molecular Formula C12H1202Si [1]

Molecular Weight 216.31 g/mol [11[3]

Appearance White powder [1114]

Melting Point 144-147 °C [1][4]

Flash Point 53 - 54 °C (closed cup) [1114]

- Stable under normal

Stability [1]
temperatures and pressures.
Flammable solid, Skin/Eye

Hazards [2]

Irritant

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following table outlines the required

equipment for handling Diphenylsilanediol.
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Protection Type

Recommended Equipment

Justification & Citations

Eye and Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles conforming to OSHA's
29 CFR 1910.133 or European
Standard EN166.[1][4][5] A
face shield may be required
where there is a significant
splash hazard.[6][7][8]

Prevents eye irritation,
chemical conjunctivitis, and
potential corneal damage from

dust or splashes.[1]

Skin Protection

- Gloves: Neoprene or nitrile
rubber gloves must be worn.[9]
[10][11] Inspect gloves before
use and use proper removal
techniques.[4] - Clothing: Wear
appropriate protective clothing,
such as a lab coat, to prevent

skin exposure.[1][5]

Protects against skin irritation

and dermatitis.[1]

Respiratory Protection

A NIOSH-approved respirator
is required if engineering
controls do not maintain
airborne concentrations below
exposure limits or when dust is
generated.[6] A respiratory
protection program meeting
OSHA's 29 CFR 1910.134 and
ANSI Z88.2 requirements
should be followed.[1][5]

The toxicological properties of
inhalation have not been fully
investigated, and aspiration
may lead to pulmonary edema.
[1] Protects against irritation to

the respiratory tract.[9]

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is critical for safety.

Engineering Controls and Handling Protocols
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o Ventilation: Use with adequate general or local explosion-proof ventilation to keep airborne
dust levels to a minimum.[1][5]

o Safety Equipment: Facilities must be equipped with an eyewash station and a safety shower
in the immediate vicinity of any potential exposure.[1][2][5][9]

e Handling Practices:
o Wash hands thoroughly after handling.[1]
o Avoid contact with eyes, skin, and clothing.[1][5]
o Prevent the formation of dust and aerosols.[4][12]
o Keep away from heat, sparks, and open flames.[1][4][5]
o Use spark-proof tools and explosion-proof equipment.[1][5][12]

o Ground and bond containers when transferring material to prevent static discharge.[1][4]

[5]

Storage Plan

» Store in a cool, dry, well-ventilated area away from incompatible substances like oxidizing
agents, acids, and alcohols.[1][5][9]

o Keep containers tightly closed to protect from moisture.[4][9][13]

o Store in a designated "Flammables-area".[1][5]

Spill and Emergency Procedures

e Spill Response:
o Remove all sources of ignition immediately.[1][5][12]
o Evacuate personnel to a safe area.[4]

o Ensure adequate ventilation.[4]
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o Wear full personal protective equipment as described in the PPE section.[4][9]

o Use a spark-proof tool to vacuum or sweep up the material.[1][5] Avoid generating dust.[1]

[5]
o Place the spilled material into a suitable, labeled container for disposal.[1][4][5]

o Prevent runoff into storm sewers and waterways.[1]

o First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[1]

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Get medical aid if irritation develops or persists.[1]

o Inhalation: Remove from exposure and move to fresh air immediately. If breathing is
difficult, give oxygen. If not breathing, give artificial respiration. Get medical aid.[1][12]

o Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water. Get immediate medical aid.[1]

Disposal Plan

» Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[1]

o Disposal must be in accordance with all applicable federal, state, and local environmental
regulations.[12]

o The material may be incinerated in a suitable facility.[9]

o Empty containers retain product residue and can be dangerous; do not pressurize, cut, weld,
or expose them to heat or ignition sources.[1][5] Dispose of contaminated packaging in the
same manner as the product.[10]

Workflow Visualization
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The following diagram illustrates the logical workflow for the safe handling of
Diphenylsilanediol.
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Y
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Caption: Safe handling workflow for Diphenylsilanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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